Cas no 1519749-98-4 (3-(4-methoxy-3-methylphenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 3-(4-methoxy-3-methylphenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 1519749-98-4
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 5824781
• PubChem ID: 83486500
• Update Time: 2025-10-28

3-(4-methoxy-3-methylphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxy-3-methylphenyl)-2,2-dimethylcyclopropylmethanamine
• 1519749-98-4
• [3-(4-methoxy-3-methylphenyl)-2,2-dimethylcyclopropyl]methanamine
• EN300-1859494

• Inchi： 1S/C14H21NO/c1-9-7-10(5-6-12(9)16-4)13-11(8-15)14(13,2)3/h5-7,11,13H,8,15H2,1-4H3
• InChI Key： VOLQZZMVGSYPEI-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C)C1C(CN)C1(C)C

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(4-methoxy-3-methylphenyl)-2,2-dimethylcyclopropylmethanamine

3-(4-Methoxy-3-Methylphenyl)-2,2-Dimethylcyclopropylmethanamine: A Comprehensive Overview

The compound with CAS No 1519749-98-4, known as 3-(4-methoxy-3-methylphenyl)-2,2-dimethylcyclopropylmethanamine, is a highly specialized organic molecule with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and material science. The long-tail keyword for this compound, 3-(4-methoxy-3-methylphenyl)-2,2-dimethylcyclopropylmethanamine, highlights its structural complexity and functional groups, making it a subject of interest for researchers worldwide.

Recent studies have focused on the synthesis and characterization of this compound, emphasizing its stability and reactivity under various conditions. The cyclopropane ring in its structure is particularly noteworthy, as it contributes to the molecule's rigidity and electronic properties. This feature makes it a valuable component in the development of novel pharmaceutical agents and advanced materials.

One of the most significant advancements in understanding this compound involves its application in drug delivery systems. Researchers have explored the use of 3-(4-methoxy-3-methylphenyl)-2,2-dimethylcyclopropylmethanamine as a carrier for bioactive molecules, leveraging its ability to form stable complexes with other compounds. This property has been validated through extensive in vitro experiments, which demonstrate its potential for enhancing drug efficacy and reducing side effects.

In addition to its pharmacological applications, this compound has also been studied for its role in polymer chemistry. The cyclopropyl group within its structure has been shown to enhance the mechanical properties of polymers when incorporated into their backbone. This discovery opens new avenues for the development of high-performance materials with applications in aerospace, automotive industries, and advanced electronics.

Recent breakthroughs in computational chemistry have further illuminated the electronic properties of 3-(4-methoxy-3-methylphenyl)-2,2-dimethylcyclopropylmethanamine. Quantum mechanical simulations have revealed that the molecule exhibits unique electronic transitions that could be harnessed for optoelectronic devices. These findings have sparked interest among material scientists who are exploring its potential use in next-generation solar cells and light-emitting diodes (LEDs).

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have successfully optimized the reaction conditions to achieve high yields and purity levels, making it feasible for large-scale production. The use of transition metal catalysts has been particularly effective in facilitating key steps of the synthesis process.

Furthermore, the biological activity of 3-(4-methoxy-3-methylphenyl)-2,2-dimethylcyclopropylmethanamine has been extensively studied in preclinical models. Early results indicate that it exhibits potent anti-inflammatory and antioxidant properties, suggesting its potential as a therapeutic agent for chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In conclusion, 3-(4-methoxy-3-methylphenyl)-2,2-dimethylcyclopropylmethanamine is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug development and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing scientific knowledge and technological innovation.